L-Altro-oct-3-enitol, 5,8-anhydro-6-((3Z)-6-carboxy-3-hexenyl)-1-O-(3-chlorophenyl)-3,4,6-trideoxy-, (3E)-
L-Altro-oct-3-enitol, 5,8-anhydro-6-((3Z)-6-carboxy-3-hexenyl)-1-O-(3-chlorophenyl)-3,4,6-trideoxy-, (3E)-
AL12180 is a bioactive chemical.
Brand Name:
Vulcanchem
CAS No.:
748816-43-5
VCID:
VC0517771
InChI:
InChI=1S/C21H27ClO6/c22-15-6-5-7-17(12-15)27-13-16(23)10-11-20-18(19(24)14-28-20)8-3-1-2-4-9-21(25)26/h1-2,5-7,10-12,16,18-20,23-24H,3-4,8-9,13-14H2,(H,25,26)/b2-1-,11-10+/t16-,18+,19+,20-/m1/s1
SMILES:
O=C(O)CC/C=C\CC[C@@H]1[C@@H](/C=C/[C@@H](O)COC2=CC=CC(Cl)=C2)OC[C@@H]1O
Molecular Formula:
C21H27ClO6
Molecular Weight:
410.9 g/mol
L-Altro-oct-3-enitol, 5,8-anhydro-6-((3Z)-6-carboxy-3-hexenyl)-1-O-(3-chlorophenyl)-3,4,6-trideoxy-, (3E)-
CAS No.: 748816-43-5
Cat. No.: VC0517771
Molecular Formula: C21H27ClO6
Molecular Weight: 410.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AL12180 is a bioactive chemical. |
|---|---|
| CAS No. | 748816-43-5 |
| Molecular Formula | C21H27ClO6 |
| Molecular Weight | 410.9 g/mol |
| IUPAC Name | (Z)-7-[(2R,3S,4R)-2-[(E,3R)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-4-hydroxyoxolan-3-yl]hept-4-enoic acid |
| Standard InChI | InChI=1S/C21H27ClO6/c22-15-6-5-7-17(12-15)27-13-16(23)10-11-20-18(19(24)14-28-20)8-3-1-2-4-9-21(25)26/h1-2,5-7,10-12,16,18-20,23-24H,3-4,8-9,13-14H2,(H,25,26)/b2-1-,11-10+/t16-,18+,19+,20-/m1/s1 |
| Standard InChI Key | GLYAVTUPQOQHAD-MOBTWWNESA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H](O1)/C=C/[C@H](COC2=CC(=CC=C2)Cl)O)CC/C=C\CCC(=O)O)O |
| SMILES | O=C(O)CC/C=C\CC[C@@H]1[C@@H](/C=C/[C@@H](O)COC2=CC=CC(Cl)=C2)OC[C@@H]1O |
| Canonical SMILES | C1C(C(C(O1)C=CC(COC2=CC(=CC=C2)Cl)O)CCC=CCCC(=O)O)O |
| Appearance | Solid powder |
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